Cas no 62353-49-5 (2H-Azepin-2-one, 3-butylhexahydro-1-methyl-)
62353-49-5 structure
Product Name:2H-Azepin-2-one, 3-butylhexahydro-1-methyl-
CAS No:62353-49-5
MF:C11H21NO
MW:183.290543317795
CID:448178
PubChem ID:12348070
Update Time:2025-04-19
2H-Azepin-2-one, 3-butylhexahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, 3-butylhexahydro-1-methyl-
- 3-butyl-1-methylazepan-2-one
- 62353-49-5
- DTXSID50493009
-
- Inchi: 1S/C11H21NO/c1-3-4-7-10-8-5-6-9-12(2)11(10)13/h10H,3-9H2,1-2H3
- InChI Key: MTHMSSCZXBUNAF-UHFFFAOYSA-N
- SMILES: O=C1C(CCCC)CCCCN1C
Computed Properties
- Exact Mass: 183.16243
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2H-Azepin-2-one, 3-butylhexahydro-1-methyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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